Cas no 1548618-13-8 (4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane)

• Product Name: 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane
• CAS No: 1548618-13-8
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 5579575
• Update Time: 2025-10-28

4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane
• 1,3-Dioxolane, 4-(chloromethyl)-2-(3-methyl-2-thienyl)-

• Inchi： 1S/C9H11ClO2S/c1-6-2-3-13-8(6)9-11-5-7(4-10)12-9/h2-3,7,9H,4-5H2,1H3
• InChI Key： FNRIQLYZLSTRKU-UHFFFAOYSA-N
• SMILES： O1CC(CCl)OC1C1SC=CC=1C

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 325.3±37.0 °C(Predicted)

Additional information on 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane

Recent Advances in the Study of 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane (CAS: 1548618-13-8)

The compound 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane (CAS: 1548618-13-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its dioxolane and thiophene moieties, has shown promising potential in various pharmaceutical applications, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, focusing on its reactivity, stability, and potential pharmacological properties.

One of the key areas of research involves the use of 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane as a building block for the development of novel therapeutic agents. Its chloromethyl group offers a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of thiophene-based inhibitors targeting inflammatory pathways, showcasing its potential in anti-inflammatory drug development.

Another notable advancement is the exploration of this compound's role in prodrug design. Researchers have leveraged its dioxolane ring to improve the bioavailability and metabolic stability of drug candidates. A recent preprint on bioRxiv highlighted its application in the design of prodrugs for antiviral agents, where the dioxolane moiety facilitated controlled release of the active drug in vivo. This approach could address challenges related to drug delivery and pharmacokinetics in antiviral therapies.

In addition to its pharmaceutical applications, 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane has been investigated for its chemical properties. Computational studies, including density functional theory (DFT) calculations, have provided insights into its electronic structure and reactivity. These findings, published in Chemical Communications, suggest that the compound's unique electronic properties may be harnessed for catalytic applications or as a ligand in metal-organic frameworks (MOFs).

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane. Recent efforts have focused on green chemistry approaches to improve yield and reduce environmental impact. A 2024 study in ACS Sustainable Chemistry & Engineering reported a solvent-free synthesis method, which not only enhanced efficiency but also aligned with sustainable practices in chemical manufacturing.

In conclusion, 4-(chloromethyl)-2-(3-methylthiophen-2-yl)-1,3-dioxolane (CAS: 1548618-13-8) represents a valuable scaffold in medicinal chemistry, with applications ranging from drug discovery to prodrug design. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should focus on expanding its utility, addressing synthetic challenges, and exploring its mechanistic roles in biological systems.